Cas no 1788677-72-4 (N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 1788677-72-4
• MF: C₁₇H₁₆N₄O₄
• MW: 340.333343505859
• CID: 5368982
• Update Time: 2025-07-17

N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-5-methyl-1,2-oxazole-4-carboxamide

• Inchi： 1S/C17H16N4O4/c1-11-14(7-19-25-11)17(22)20-12-6-18-21(8-12)9-13-10-23-15-4-2-3-5-16(15)24-13/h2-8,13H,9-10H2,1H3,(H,20,22)
• InChI Key： TWBJUYDIKAGLQY-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC2=CN(CC3OC4=CC=CC=C4OC3)N=C2)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-5-methyl-1,2-oxazole-4-carboxamide

Comprehensive Analysis of N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 1788677-72-4)

The compound N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-5-methyl-1,2-oxazole-4-carboxamide, identified by its CAS number 1788677-72-4, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This molecule, with its intricate structure combining a benzodioxin core, a pyrazole ring, and an oxazole-carboxamide moiety, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its unique pharmacophore, which may offer novel mechanisms of action for targeting specific biological pathways.

In recent years, the demand for innovative small-molecule therapeutics has surged, driven by the need for treatments addressing complex diseases such as autoimmune disorders, neurodegenerative conditions, and metabolic syndromes. The benzodioxin-pyrazole-oxazole hybrid structure of this compound positions it as a promising candidate for further investigation. Its molecular weight and lipophilicity parameters suggest favorable drug-like properties, making it a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies. The presence of the 1,4-benzodioxin scaffold, known for its bioisosteric properties, further enhances its potential as a versatile building block in medicinal chemistry.

The synthesis of N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-5-methyl-1,2-oxazole-4-carboxamide involves multi-step organic reactions, including amide coupling, heterocyclic ring formation, and functional group transformations. These processes are optimized to achieve high yields and purity, critical for preclinical and clinical studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, ensuring its structural integrity and reproducibility. The compound's stability under various conditions, including pH and temperature, is also a key focus for formulation scientists.

One of the most searched questions in the context of this compound revolves around its biological targets and therapeutic potential. Preliminary studies suggest interactions with kinase enzymes and G-protein-coupled receptors (GPCRs), which are implicated in numerous disease pathways. Researchers are exploring its efficacy in in vitro and in vivo models to validate these hypotheses. Additionally, the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile is under scrutiny to assess its suitability for oral administration, a highly desirable feature in drug development.

The rise of computational chemistry and AI-driven drug design has further accelerated interest in compounds like CAS 1788677-72-4. Molecular docking simulations and quantitative structure-activity relationship (QSAR) models are being utilized to predict its binding affinities and optimize its scaffold for enhanced potency and selectivity. These approaches align with the growing trend of precision medicine, where tailored therapies are designed based on individual genetic and molecular profiles.

From an industrial perspective, the scalability of synthesizing N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-5-methyl-1,2-oxazole-4-carboxamide is a critical consideration. Process chemists are investigating green chemistry principles to minimize waste and improve sustainability. The use of catalytic methods and flow chemistry techniques are among the innovative strategies being explored to meet the demands of large-scale production while maintaining cost-effectiveness.

In conclusion, CAS 1788677-72-4 exemplifies the intersection of organic synthesis, medicinal chemistry, and pharmaceutical innovation. Its unique structural features and potential therapeutic applications make it a compelling subject for ongoing research. As the scientific community continues to unravel its mechanisms and optimize its properties, this compound may pave the way for groundbreaking treatments in the years to come.